1',3',5'-Triphenyl-1'H-1,4'-bipyrazole

• IUPAC Name: 1,3,5-triphenyl-4-pyrazol-1-ylpyrazole
• InChI: InChI=1S/C24H18N4/c1-4-11-19(12-5-1)22-24(27-18-10-17-25-27)23(20-13-6-2-7-14-20)28(26-22)21-15-8-3-9-16-21/h1-18H
• InChI Key: YGEDFNCNIQNZNA-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=C(C(=NN2C3=CC=CC=C3)C4=CC=CC=C4)N5C=CC=N5
• Molecular Formula: C24H18N4
• DSSTOX Substance ID: DTXSID60723208
• Molecular Weight: 362.4 g/mol
• CAS RN: 894085-99-5

Description

“1’,3’,5’-Triphenyl-1’H-1,4’-bipyrazole” is a chemical compound with the molecular formula C24H18N4. It is a non-proprietary ligand for palladium-catalyzed amination of aryl halides, including aryl chlorides.

Synthesis Analysis

The synthesis of “1’,3’,5’-Triphenyl-1’H-1,4’-bipyrazole” involves the use of palladium-catalyzed amination of aryl halides. It works best when the palladium source is Pd2 (dba)3.

Molecular Structure Analysis

The molecular weight of “1’,3’,5’-Triphenyl-1’H-1,4’-bipyrazole” is 362.4 g/mol. The InChI string representation of its structure is InChI=1S/C24H18N4/c1-4-11-19 (12-5-1)22-24 (27-18-10-17-25-27)23 (20-13-6-2-7-14-20)28 (26-22)21-15-8-3-9-16-21/h1-18H.

Chemical Reactions Analysis

“1’,3’,5’-Triphenyl-1’H-1,4’-bipyrazole” acts as an effective ligand that catalyzes C-O coupling reactions of aryl and heteroaryl bromides/chlorides with primary aliphatic alcohols.

Physical And Chemical Properties Analysis

The physical and chemical properties of “1’,3’,5’-Triphenyl-1’H-1,4’-bipyrazole” include a molecular weight of 362.4 g/mol, a topological polar surface area of 35.6 Ų, and a complexity of 479. It has 0 hydrogen bond donor count and 2 hydrogen bond acceptor count.

Scientific Research Applications

Palladium-Catalyzed Amination of Aryl Halides

. .

Catalyst in the Synthesis of Fluorinated Anilines

.

Mechanism of Action

Target of Action

The primary target of 1’,3’,5’-Triphenyl-1’H-1,4’-Bipyrazole, also known as 1,4’-BI-1H-PYRAZOLE, 1’,3’,5’-TRIPHENYL-, is palladium . This compound acts as a ligand in palladium-catalyzed amination reactions .

Mode of Action

1’,3’,5’-Triphenyl-1’H-1,4’-Bipyrazole interacts with its target by catalyzing C-O coupling reactions of aryl and heteroaryl bromides/chlorides with primary aliphatic alcohols . It works best when the palladium source is Pd2 (dba)3 .

Biochemical Pathways

The compound affects the biochemical pathway of C-O coupling reactions . This reaction is crucial in the synthesis of various organic compounds. The downstream effects include the formation of new C-O bonds, which can lead to the creation of a wide range of organic compounds.

Result of Action

The molecular effect of 1’,3’,5’-Triphenyl-1’H-1,4’-Bipyrazole’s action is the formation of new C-O bonds . This can lead to the synthesis of various organic compounds. On a cellular level, the effects would depend on the specific compounds that are synthesized as a result of these reactions.

Safety and Hazards

“1’,3’,5’-Triphenyl-1’H-1,4’-bipyrazole” can cause slight to mild irritation of the eyes and skin. It is also irritating to the nose, mucous membranes, and respiratory tract. Ingestion may be harmful. It should not be released into the environment.

Future Directions

The future directions of “1’,3’,5’-Triphenyl-1’H-1,4’-bipyrazole” could involve further exploration of its use as a ligand for palladium-catalyzed amination of aryl halides. Its potential in the synthesis of fluorinated anilines by coupling fluoroalkylamines with aryl bromides and chlorides could also be investigated.